Cas no 598-61-8 (methylcyclobutane)

methylcyclobutane structure

Product Name:methylcyclobutane

CAS No:598-61-8

Molecular Formula:C₅H₁₀

Molecular Weight:70.1329

CID:1617288

PubChem ID:11725

methylcyclobutane Properties

Names and Identifiers

- methylcyclobutane
- 1-Methylcyclobutane
- cyclobutane, methyl-
- BDJAEZRIGNCQBZ-UHFFFAOYSA-N
- AKOS015907400
- DTXSID4073916
- 598-61-8
- Q10329187
- +Expand
- InChIKey： BDJAEZRIGNCQBZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H10/c1-5-3-2-4-5/h5H,2-4H2,1H3
- SMILES： CC1CCC1

Computed Properties

Exact Mass: 70.0783
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 70.07825
Heavy Atom Count: 5
Complexity: 27
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 0

Experimental Properties

PSA: 0
Refractive Index: 1.3810
Boiling Point: 38.85°C
Melting Point: -134.55°C
Density: 0.6884

methylcyclobutane Related Literature

1. Utilization of selenium-directed [2 + 2] cycloadditions: concise synthesis of (±)-fragranol

Shoko Yamazaki,Hiroyuki Fujitsuka,Fukumi Takara,Takashi Inoue J. Chem. Soc. Perkin Trans. 1 1994 695
2. Proceedings of the Chemical Society, Vol. 29, No. 412

Proc. Chem. Soc. London 1913 29 65
3. Catalysis on metals of group 8. Part 6.—Hydrogenation of methylenecyclopropane and methylenecyclobutane over platinum catalysts

G. C. Bond,J. Newham Trans. Faraday Soc. 1960 56 1851
4. Photolysis of 2-methylcyclopentanone

H. M. Frey,I. C. Vinall J. Chem. Soc. A 1970 3010
5. Reaction of methylene with cyclobutane. Part 2.—Excess energy carried by singlet methylene

Henry M. Frey,George R. Jackson,Malachy Thompson,Robin Walsh J. Chem. Soc. Faraday Trans. 1 1973 69 2054
6. Allene cycloadditions. Part I. Reaction of tetrafluoroethylene with allenic hydrocarbons

D. R. Taylor,M. R. Warburton,D. B. Wright J. Chem. Soc. C 1971 385
7. The addition of methylene to cyclobutane and the decomposition of excited methylcyclo-butane

H. M. Frey Trans. Faraday Soc. 1960 56 1201
8. Free-radical substitution in aliphatic compounds. Part XXV. The gas-phase chlorination of chlorocyclobutane and methylcyclobutane

D. S. Ashton,J. M. Tedder J. Chem. Soc. Perkin Trans. 2 1972 965
9. The kinetics and mechanism of ring opening of radicals containing the cyclobutylcarbinyl system

Athelstan L. J. Beckwith,Graeme Moad J. Chem. Soc. Perkin Trans. 2 1980 1083
10. (1R,2S)-(+)-cis-1-Methoxyca rbonyl-2-methylcyclobutane

Jacob S. Alexander,John E. Baldwin,Richard C. Burrell,Karin Ruhlandt-Senge rbonyl-2-methylcyclobutane. Jacob S. Alexander John E. Baldwin Richard C. Burrell Karin Ruhlandt-Senge Chem. Commun. 2000 2201

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